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Compound of Interest

Compound Name: Erythrin

Cat. No.: B1253147

For Researchers, Scientists, and Drug Development Professionals

The genus Erythrina, commonly known as coral trees, encompasses a diverse group of
flowering plants distributed throughout tropical and subtropical regions. Traditionally, various
parts of these plants have been utilized in folk medicine to treat a wide array of ailments,
including inflammation, infections, and neurological disorders. Modern phytochemical
investigations have revealed that Erythrina species are a rich source of structurally unique
secondary metabolites, primarily alkaloids and flavonoids, which exhibit a broad spectrum of
biological activities. This technical guide provides an in-depth overview of the pharmacological
properties of compounds derived from Erythrina species, with a focus on their antimicrobial,
cytotoxic, anti-inflammatory, and neuroprotective effects. Detailed experimental methodologies
and elucidated signaling pathways are presented to facilitate further research and drug
discovery efforts.

Antimicrobial Activities

Compounds isolated from Erythrina species have demonstrated significant activity against a
range of microbial pathogens, including bacteria and fungi. The primary classes of antimicrobial
compounds identified are prenylated flavonoids, isoflavones, and pterocarpans.[1][2] The
lipophilic nature of the prenyl groups is thought to enhance the antibacterial efficacy of these
flavonoids.[2]
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Quantitative Antimicrobial Data

The following table summarizes the minimum inhibitory concentrations (MIC) of various
compounds and extracts from Erythrina species against different bacterial strains.
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. Target
Compound/Ext  Erythrina ) )
. Microorganism MIC (pg/mL) Reference(s)
ract Species
(s)
Dichloromethane o )
E. latissima Bacillus cereus 210-250 [3]
Extract
Methanol Extract  E. latissima Bacillus cereus 210-250 [3]
Dichloromethane o Gram-negative
E. latissima 500-1000 [3]
Extract pathogens
o Gram-negative
Methanol Extract  E. latissima 500-1000 [3]
pathogens
Dichloromethane o Staphylococcus
E. latissima 104 [3]
Extract aureus
Dichloromethane o Staphylococcus
E. latissima ) . 4.8 [3]
Extract epidermidis
o Staphylococcus
Methanol Extract  E. latissima 125 [3]
aureus
o Staphylococcus
Methanol Extract  E. latissima ) o 125 [3]
epidermidis
) ) Staphylococcus
Erybraedin A E. lysistemon 2 [1]
aureus
o ] Staphylococcus
Phaseollidin E. lysistemon 10 [1]
aureus
Abyssinone V-4'- ] Staphylococcus
E. lysistemon 59 [1]
methyl-ether aureus
) ] Staphylococcus
Eryzerin C E. lysistemon 5 [1]
aureus
) ] Staphylococcus
Alpumisoflavone E. lysistemon 31 [1]
aureus
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o ] Staphylococcus
Lysisteisoflavone  E. lysistemon 62 [1]
aureus
Ethanol leaf ) Staphylococcus
E. senegalensis 25 [1]
extract aureus
Dichloromethane ] Staphylococcus
E. stricta 7.81 [1]
bark extract aureus
) ) Staphylococcus
Sandwicensin E. fusca 8 [1]
aureus
) Staphylococcus
Erythrabbysin A E. fusca 64 [1]
aureus
) Staphylococcus
Erythrabbysin | E. fusca 64 [1]
aureus
) Staphylococcus
Eryvarin D E. fusca 4 [1]
aureus
Staphylococcus
Scandenone E. fusca 8 [1]
aureus
Methanol bark o Staphylococcus
E. abyssinica 23 [1]
extract aureus
Ethanol bark o Staphylococcus
E. abyssinica 62.5 [1]
extract aureus
Ethyl acetate o Staphylococcus
E. abyssinica 83.3 [1]
bark extract aureus
Methanol bark ) Staphylococcus
E. amazonia 75 [1]
extract aureus
) Staphylococcus
Scandenone E. addisonae 64 [1]
aureus
Methicillin-
Ericristagallin E. subumbrans Resistant S. 0.39-1.56 [1]
aureus (MRSA)
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Methicillin-
Eryvarin D E. poeppigiana Resistant S. 12.5 [1]
aureus (MRSA)

3,9-dihydroxy-

10-y,y- Methicillin-
dimethylallyl- E. poeppigiana Resistant S. 12.5 [1]
6a,1ladehydropt aureus (MRSA)
erocarpan
Methicillin-
Isolupalpigenin E. poeppigiana Resistant S. 1.56-3.13 [1]

aureus (MRSA)

Methicillin-
Erythrinin B E. poeppigiana Resistant S. 6.25 [1]
aureus (MRSA)

Methicillin-
Erypostyrene E. poeppigiana Resistant S. 6.25 [1]
aureus (MRSA)

Methicillin-
Sandwicensin E. poeppigiana Resistant S. 6.25-12.5 [1]
aureus (MRSA)

Methicillin-
Erypoegin A E. poeppigiana Resistant S. 25 [1]
aureus (MRSA)

_ _ Methicillin-
Dimethylmedicar o )
] E. poeppigiana Resistant S. 50 [1]
in
P aureus (MRSA)
Methicillin-
Angolensin E. poeppigiana Resistant S. 50 [1]
aureus (MRSA)
Methicillin-
Erysubin F E. sacleuxii Resistant S. 15.4 [1]

aureus (MRSA)
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7,4'-dihydroxy- Methicillin-
8,3"- E. sacleuxii Resistant S. 20.5 [1]
diprenylflavone aureus (MRSA)
Methicillin-
Eryvrain V E. variegata Resistant S. 12.5-25 [1]

aureus (MRSA)

Methicillin-
Eryvarin W E. variegata Resistant S. 1.56-3.13 [1]
aureus (MRSA)

Methicillin-
Eryvarin X E. variegata Resistant S. 0.78-1.56 [1]
aureus (MRSA)

Methicillin-
Bidwillon B E. variegata Resistant S. 3.13-6.25 [1]
aureus (MRSA)

Methicillin-
Eryvarin Q E. variegata Resistant S. 3.13-6.25 [1]
aureus (MRSA)

Methicillin-
E. stricta Resistant S. 31.25 [1]
aureus (MRSA)

Dichloromethane

bark extract

Methicillin-
Erybacin A E. herbacea Resistant S. 50 [1]
aureus (MRSA)

Methicillin-
Erybacin B E. herbacea Resistant S. 12.5 [1]
aureus (MRSA)

Methicillin-
Eryvariestyrene E. herbacea Resistant S. 12.5 [1]
aureus (MRSA)

Glyasperin F E. herbacea Methicillin- 50 [1]

Resistant S.
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aureus (MRSA)

Methicillin-
Bidwillol A E. herbacea Resistant S. 12.5 [1]
aureus (MRSA)

Methicillin-
Phaseollinisoflav )
E. herbacea Resistant S. 50 [1]
an
aureus (MRSA)
Methicillin-
Erythbidin E. herbacea Resistant S. 50 [1]
aureus (MRSA)
o Methicillin-
Phaseollidin _
) E. herbacea Resistant S. 12.5 [1]
isoflavan
aureus (MRSA)
Methicillin-
Eryvarin L E. herbacea Resistant S. 25 [1]

aureus (MRSA)

Methicillin-
Glabrocoumaron _
A E. herbacea Resistant S. 12.5 [1]
e
aureus (MRSA)
Methicillin-
Sandwicensin E. fusca Resistant S. 16 [1]

aureus (MRSA)

Experimental Protocols for Antimicrobial Activity

This method is used to determine the lowest concentration of an antimicrobial agent that
inhibits the visible growth of a microorganism.[4][5][6][7][8]

o Preparation of Antimicrobial Agent Stock Solution: Dissolve the test compound in a suitable
solvent (e.g., DMSO) to create a high-concentration stock solution.

o Preparation of Microtiter Plates: Dispense sterile Mueller-Hinton Broth (MHB) into all wells of
a 96-well microtiter plate. The first column of wells receives a larger volume of MHB
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containing the highest concentration of the test compound.

o Serial Dilutions: Perform two-fold serial dilutions of the test compound across the microtiter
plate by transferring a fixed volume of the solution from one column to the next.

e Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent
to a 0.5 McFarland standard (approximately 1-2 x 108 CFU/mL).[9][10]

 Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial
suspension. Include positive (broth with bacteria, no compound) and negative (broth only)
control wells.

e Incubation: Incubate the plates at 37°C for 16-24 hours.[9]

o MIC Determination: The MIC is the lowest concentration of the test compound at which no
visible bacterial growth is observed.

Preparation
Prepare Stock Solution
of Test Compound
Assay Results
A\
Prepare 96-well Plate Perform Serial Dilutions 5| Inoculate Plate »| Incubate Plate » »
Gan with Broth in Plate with Bacteria (37°C, 16-24h) Read MIC
A

Prepare Standardized
Bacterial Inoculum

Click to download full resolution via product page

Caption: Workflow for Broth Microdilution Assay.
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This method is a qualitative or semi-quantitative test to determine the susceptibility of bacteria
to an antimicrobial agent.[9][11][12][13]

Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent
to a 0.5 McFarland standard.[9][10]

« Inoculation of Agar Plate: Uniformly streak the bacterial inoculum onto the surface of a
Mueller-Hinton Agar (MHA) plate.

» Application of Disks: Aseptically place paper disks impregnated with a known concentration
of the test compound onto the inoculated agar surface.

 Incubation: Incubate the plate at 37°C for 16-24 hours.[9]

o Measurement of Inhibition Zone: Measure the diameter of the zone of complete inhibition
around each disk in millimeters. The size of the zone is proportional to the susceptibility of
the bacteria to the compound.

Cytotoxic Activities

Numerous compounds from Erythrina species, particularly isoflavonoids and erythrinan
alkaloids, have been shown to possess cytotoxic effects against various cancer cell lines.[14]
[15][16][17] These compounds induce cell death through mechanisms such as apoptosis.[14]
[16]

Quantitative Cytotoxicity Data

The following table presents the half-maximal inhibitory concentration (IC50) values for the
cytotoxic activity of compounds isolated from Erythrina species.
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Erythrina Cancer Cell
Compound . . IC50 (uM) Reference(s)
Species Line
Neobavaisoflavo
E. excelsa CCRF-CEM 42.93 [16]
ne
Neobavaisoflavo HCT116
E. excelsa 114.64 [16]
ne (p53+/+)
Sigmoidin H E. excelsa us7MG 25.59 [16]
_ o HCT116
Sigmoidin H E. excelsa 110.51 [16]
(p53+/+)
MDA-MB-231-
Isoneorautenol E. excelsa 2.67 [16]
BCRP
Isoneorautenol E. excelsa us7MG 21.84 [16]
B-erythroidine E. poeppigiana MCF-7 36.8 [17]
8-0x0-B- o
o E. poeppigiana MCF-7 60.8 [17]
erythroidine
8-oxo0-0- o
o E. poeppigiana MCF-7 875.4 [17]
erythroidine
MCF-7, MCF-
Pterocarpans o 7ITAMR, MCF-
) E. abyssinica 5.6 -28.0 [18]
(various) 7/ADR, MDA-
MB-231
Plasmodium
Rautandiol B E. abyssinica falciparum 0.40 [19]
(TM4/8.2)
Plasmodium
Rautandiol B E. abyssinica falciparum 0.74 [19]
(K1CB1)
(-)-2-isopentenyl-  E. abyssinica Trypanosoma 4.87 [19]
3-hydroxy-8-9- brucei

rhodesiense
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methylenedioxyp

terocarpan

Experimental Protocols for Cytotoxicity Assessment

This assay is a colorimetric method used to quantify the number of viable cells in a culture.[19]
[20][21][22]

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow
them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of the test compound and
incubate for a specified period (e.g., 24, 48, or 72 hours).

Addition of Resazurin: Add resazurin solution to each well and incubate for 2-4 hours at
37°C.

Measurement: Measure the fluorescence (excitation ~560 nm, emission ~590 nm) or
absorbance (~570 nm and 600 nm) of the wells. The amount of resorufin produced is
proportional to the number of viable cells.

These are luminescent assays that measure the activity of caspases, which are key mediators

of apoptosis.

Cell Seeding and Treatment: Seed and treat cells with the test compound as described for
the resazurin assay.

Reagent Preparation: Prepare the Caspase-Glo® reagent according to the manufacturer's
instructions.

Reagent Addition: Add the Caspase-Glo® reagent to each well and mix gently.
Incubation: Incubate the plate at room temperature for a specified time (e.g., 30-60 minutes).

Measurement: Measure the luminescence of each well using a luminometer.
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Flow cytometry can be used to assess apoptosis by measuring changes in mitochondrial
membrane potential (MMP) and the generation of reactive oxygen species (ROS).[1][18][23]
[24][25][26][27][28]

e Mitochondrial Membrane Potential (MMP) Assay:
o Cell Staining: Stain treated cells with a potentiometric dye such as JC-1 or DilC1(5).

o Analysis: Analyze the stained cells using a flow cytometer. In healthy cells, JC-1 forms
aggregates that fluoresce red, while in apoptotic cells with low MMP, it remains as
monomers that fluoresce green.

» Reactive Oxygen Species (ROS) Assay:

o Cell Staining: Stain treated cells with a ROS-sensitive fluorescent probe such as 2',7'-
dichlorodihydrofluorescein diacetate (H2DCFDA).[1][23][26]

o Analysis: Analyze the cells by flow cytometry. An increase in fluorescence intensity
indicates an increase in intracellular ROS levels.

Anti-inflammatory Activities

Extracts and isolated compounds from Erythrina species have shown promising anti-
inflammatory effects in various in vivo and in vitro models.[6][8][25][29] The proposed
mechanisms of action include the inhibition of pro-inflammatory enzymes and the modulation of
inflammatory signaling pathways such as NF-kB.[6][29]

In Vivo Anti-inflammatory Data
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Extract/Co Erythrina Animal Reference(s
. Dose Effect
mpound Species Model )
) Carrageenan- Significant
Ethanolic o ) o
E. indica induced rat 250 mg/kg inhibition of [8]
Leaf Extract
paw edema edema
) Carrageenan- Significant
Ethanolic o ) S
E. indica induced rat 500 mg/kg inhibition of [8]
Leaf Extract
paw edema edema
] Dextran- Anti-
Hydroalcoholi ] ) ] )
E. velutina induced mice 200 mg/kg inflammatory [25]
¢ Extract
paw edema effect
) Dextran- Anti-
Hydroalcoholi ] ) ] )
E. velutina induced mice 400 mg/kg inflammatory [25]
c Extract
paw edema effect
i Carrageenan-
Hydroalcoholi ) ) Decreased
E. mulungu induced mice 200 mg/kg [25]
c Extract paw edema
paw edema
) Carrageenan-
Hydroalcoholi ) ] Decreased
E. mulungu induced mice 400 mg/kg [25]
¢ Extract paw edema
paw edema

Experimental Protocol for Carrageenan-Induced Paw
Edema

This is a widely used in vivo model to screen for the anti-inflammatory activity of test
compounds.[30][31][32][33][34]

e Animal Acclimatization: Acclimate rodents (rats or mice) to the laboratory conditions for at
least one week.

o Compound Administration: Administer the test compound or vehicle orally or intraperitoneally
to the animals.
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 Induction of Inflammation: After a specific time (e.g., 30-60 minutes), inject a 1% solution of
carrageenan into the sub-plantar region of the right hind paw of each animal.

» Measurement of Paw Edema: Measure the paw volume or thickness using a
plethysmometer or calipers at various time points after carrageenan injection (e.g., 1, 2, 3, 4,
and 5 hours).

» Calculation of Inhibition: Calculate the percentage of inhibition of edema for the treated
groups compared to the vehicle control group.

Neuroprotective and CNS Activities

Erythrina alkaloids are well-known for their effects on the central nervous system (CNS).[5][35]
[36][37] Some of these alkaloids act as competitive antagonists of neuronal nicotinic
acetylcholine receptors (nAChRs).[13] They have also demonstrated neuroprotective properties
by reducing oxidative stress and inflammation in the brain.[35][36]

Signaling Pathways

Certain Erythrina alkaloids can inhibit the enzyme acetylcholinesterase (AChE), which is
responsible for the breakdown of the neurotransmitter acetylcholine.[3][15][17][38][39] By
inhibiting AChE, these compounds increase the levels of acetylcholine in the synaptic cleft,
thereby enhancing cholinergic neurotransmission.

Acetylcholine Erythrina Alkaloid

Inhibits

Acetylcholinesterase (AChE)

Choline + Acetate Inactive AChE
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Caption: Mechanism of Acetylcholinesterase Inhibition.

Phenolic compounds from Erythrina species have been shown to suppress pro-inflammatory

signaling pathways such as NF-kB and MAPK.[6] These pathways are crucial in regulating the

expression of genes involved in inflammation and cell survival.
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Caption: Inhibition of NF-kB and MAPK Pathways.

Pterocarpans from Erythrina abyssinica have been identified as inhibitors of protein tyrosine
phosphatase-1B (PTP1B), an enzyme implicated in both metabolic disorders and cancer.[18]
Inhibition of PTP1B can enhance insulin signaling and may represent a therapeutic strategy for
diabetes and certain cancers.[14][29][40][41]
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Caption: Inhibition of PTP1B Signaling.

Conclusion

The diverse chemical scaffolds and significant biological activities of compounds isolated from
Erythrina species underscore their potential as a valuable source for the development of new
therapeutic agents. The data and methodologies presented in this guide offer a comprehensive
resource for researchers and drug development professionals interested in exploring the
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pharmacological potential of this fascinating genus. Further in-depth studies, including
mechanism of action elucidation, lead optimization, and in vivo efficacy and safety
assessments, are warranted to translate these promising natural products into clinical
candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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